Cas no 26128-94-9 (1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride)

1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride is a benzimidazole-derived compound with potential applications in pharmaceutical and biochemical research. Its dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. The benzimidazole core structure is known for its versatility in medicinal chemistry, often contributing to bioactive properties. This compound may serve as a valuable intermediate or scaffold in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. The inclusion of a branched alkylamine moiety further diversifies its reactivity profile, making it suitable for derivatization studies. Its well-defined chemical properties ensure reproducibility in experimental settings.

1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride structure

26128-94-9 structure

Product Name:1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride

CAS No:26128-94-9

MF:C₁₂H₁₈ClN₃

MW:239.744421482086

CID:4643307

Update Time:2025-10-28

1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride
- Inchi： 1S/C12H17N3.ClH/c1-3-8(2)11(13)12-14-9-6-4-5-7-10(9)15-12;/h4-8,11H,3,13H2,1-2H3,(H,14,15);1H
- InChI Key： PLPMRKBCPDYLEI-UHFFFAOYSA-N
- SMILES： C(C1NC2C=CC=CC=2N=1)(N)C(C)CC.Cl

1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM453768-1g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%+	1g	$624	2024-07-28
TRC	B118175-25mg	1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride	26128-94-9		25mg	$ 70.00	2022-06-07
TRC	B118175-50mg	1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride	26128-94-9		50mg	$ 95.00	2022-06-07
TRC	B118175-250mg	1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride	26128-94-9		250mg	$ 365.00	2022-06-07
Enamine	EN300-43919-0.05g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	0.05g	$155.0	2023-02-10
Enamine	EN300-43919-0.1g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	0.1g	$232.0	2023-02-10
Enamine	EN300-43919-0.25g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	0.25g	$331.0	2023-02-10
Enamine	EN300-43919-0.5g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	0.5g	$524.0	2023-02-10
Enamine	EN300-43919-1.0g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	1.0g	$671.0	2023-02-10
Enamine	EN300-43919-2.5g	1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride	26128-94-9	95%	2.5g	$1315.0	2023-02-10

1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Additional information on 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride

1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride: A Comprehensive Overview

The compound 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride (CAS No. 26128-94-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazepines, which are known for their unique structural features and diverse biological activities. The benzodiazole moiety in this molecule contributes to its aromatic stability and reactivity, making it a valuable compound in organic synthesis and pharmacology.

Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery. The dihydrochloride salt form of this compound is particularly interesting due to its enhanced solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including anti-inflammatory agents and antioxidants.

The synthesis of 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride involves a multi-step process that combines aromatic chemistry with amine functionalization. The key steps include the formation of the benzodiazole ring through condensation reactions and subsequent alkylation to introduce the methylbutanamine group. This compound has been synthesized using both traditional methods and modern catalytic techniques, with the latter offering improved yields and selectivity.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant properties make it a candidate for protecting cells from oxidative stress, which is a major contributor to various diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural versatility of 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the incorporation of this compound into polymer matrices for drug delivery systems. The benzodiazole group's photoluminescent properties also make it a candidate for use in sensors and imaging agents.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and energy consumption. These advancements align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials science industries.

In conclusion, 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride (CAS No. 26128-94-9) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, material science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in scientific innovation.